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Compound of Interest

Compound Name: DCN-83

Cat. No.: B15561829

Disclaimer: The following procedures are generalized for chlorinated aromatic compounds and
are provided for informational purposes only. The specific chemical "DCN-83" could not be
definitively identified. It is imperative to consult the official Safety Data Sheet (SDS) for the
exact substance you are handling to ensure safe and compliant disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably

within a chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a
lab coat.

Emergency Procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15561829?utm_src=pdf-interest
https://www.benchchem.com/product/b15561829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Waste Identification and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure
compliant disposal.

o Waste Stream: Chlorinated aromatic compounds are typically classified as hazardous waste.
They should never be disposed of down the drain or in regular trash.

o Container: Use a designated, properly labeled, and sealed waste container for chlorinated
organic waste. The container should be made of a material compatible with the chemical.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and the primary hazards (e.g., "Toxic," "Corrosive," "Flammable").

Step-by-Step Disposal Protocol

The following is a general protocol for the disposal of a hypothetical chlorinated aromatic
compound, "DCN-83."

» Neutralization (if applicable): For acidic or basic compounds, neutralization may be required
before disposal. This step should only be performed if explicitly stated in the SDS and by
personnel trained in the procedure.

e Collection of Waste:

o Carefully transfer the waste chemical into the designated hazardous waste container using
a funnel to avoid spills.

o If the chemical is in a solid form, use a scoop or spatula. Avoid creating dust.

o Rinse any empty containers that held the chemical with a suitable solvent (e.qg., ethanol or
acetone). The rinsate must also be collected in the hazardous waste container.

o Container Sealing and Storage:
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o Securely seal the waste container.
o Wipe the exterior of the container to remove any contamination.

o Store the sealed container in a designated secondary containment area away from
incompatible materials. This area should be cool, dry, and well-ventilated.

» Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

o Complete all necessary waste disposal forms as required by your institution and local
regulations.

Quantitative Data Summary

The following table summarizes key hazard data for representative chlorinated aromatic
compounds, which may share characteristics with the unidentified "DCN-83." This data is
essential for a proper risk assessment.
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2,4- 3,4- Dichloromethane[3
Property . .
Dichlorophenol[1] Dichlorostyrene[2] ]
CAS Number 120-83-2 2039-83-0 75-09-2
Molecular Formula CeHaCl20 CsHeCl2 CH2Cl2
Molecular Weight (
163.00 173.04 84.93
g/mol)
Boiling Point (°C) 210 217.47 39.6
Flash Point (°C) 113 89 Not Applicable

Health Hazards

Harmful if swallowed,
Toxic in contact with

skin, Causes severe

skin burns and eye

damage.[1]

(Not specified in
provided search

results)

Causes skin irritation,
Causes serious eye
irritation, Suspected of
causing cancer,
Causes damage to
organs through
prolonged or repeated

exposure.

Experimental Workflow and Signaling Pathways

To provide a visual guide for the disposal process, the following workflow diagram outlines the

necessary steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of chlorinated aromatic laboratory waste.
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This structured approach ensures that all personnel are aware of the necessary precautions
and procedures for handling and disposing of hazardous chemical waste, thereby minimizing
risks and ensuring regulatory compliance. Always prioritize safety and consult the specific
Safety Data Sheet for the chemicals you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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